Cas no 1049691-40-8 (2-[3-(dimethylamino)propoxy]benzaldehyde hydrochloride)

• Product Name: 2-[3-(dimethylamino)propoxy]benzaldehyde hydrochloride
• CAS No: 1049691-40-8
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• MDL: MFCD07362932
• CID: 4569701
• Update Time: 2025-06-07

2-[3-(dimethylamino)propoxy]benzaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[3-(dimethylamino)propoxy]benzaldehyde hydrochloride

• MDL： MFCD07362932
• Inchi： 1S/C12H17NO2.ClH/c1-13(2)8-5-9-15-12-7-4-3-6-11(12)10-14;/h3-4,6-7,10H,5,8-9H2,1-2H3;1H
• InChI Key： IHZWFHZNYAXMCJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CCCN(C)C.Cl

Additional information on 2-[3-(dimethylamino)propoxy]benzaldehyde hydrochloride

Professional Introduction to 2-[3-(dimethylamino)propoxy]benzaldehyde hydrochloride (CAS No. 1049691-40-8)

2-[3-(dimethylamino)propoxy]benzaldehyde hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1049691-40-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic aldehydes modified with an amine-containing side chain, which imparts unique chemical and pharmacological properties. The hydrochloride salt form enhances its solubility in aqueous solutions, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 2-[3-(dimethylamino)propoxy]benzaldehyde hydrochloride consists of a benzaldehyde core substituted with a propyl ether group linked to a dimethylamino moiety. This configuration not only contributes to its reactivity in organic synthesis but also influences its biological interactions. The presence of the dimethylamino group enhances the electron-donating capacity of the molecule, which can be exploited in designing molecules with specific electronic properties. Furthermore, the propoxy side chain introduces a hydrophilic character, facilitating interactions with biological targets in aqueous environments.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring both aldehyde and amine functionalities. The aldehyde group in 2-[3-(dimethylamino)propoxy]benzaldehyde hydrochloride serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex structures through condensation reactions, Schiff base formations, or participation in cross-coupling reactions. These transformations are pivotal in drug discovery pipelines, where modular building blocks like this compound can streamline the development of novel therapeutic agents.

One of the most compelling aspects of 2-[3-(dimethylamino)propoxy]benzaldehyde hydrochloride is its potential application in the synthesis of bioactive molecules targeting neurological and inflammatory pathways. Aldehydes have long been recognized for their role as pharmacophores in various drugs, including antifungals and antivirals. The dimethylamino group, on the other hand, is frequently found in psychoactive and analgesic compounds due to its ability to modulate neurotransmitter activity. The combination of these features makes 2-[3-(dimethylamino)propoxy]benzaldehyde hydrochloride a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of aromatic aldehydes in modulating inflammatory responses. For instance, derivatives of benzaldehyde have been shown to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory cascade. The propoxy side chain in 2-[3-(dimethylamino)propoxy]benzaldehyde hydrochloride may further enhance its ability to interact with these targets by providing steric and electronic tuning. This has prompted researchers to explore its potential as a scaffold for developing anti-inflammatory agents.

The hydrochloride salt form of this compound not only improves its solubility but also ensures stability under various storage conditions. This is particularly important for pharmaceutical applications where consistency and shelf-life are critical factors. The enhanced solubility also facilitates its use in formulation development, allowing for easier incorporation into drug delivery systems such as oral tablets or injectable solutions.

In conclusion, 2-[3-(dimethylamino)propoxy]benzaldehyde hydrochloride (CAS No. 1049691-40-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combining an aldehyde group with a dimethylamino-substituted propoxy side chain, make it a versatile building block for synthesizing bioactive molecules targeting neurological and inflammatory disorders. As research continues to uncover new applications for aromatic aldehydes and their derivatives, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.